Cas no 40801-09-0 (1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-, 3,4-dimethyl ester)

• Product name: 1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-, 3,4-dimethyl ester
• CAS No: 40801-09-0
• MF: C₁₀H₁₃NO₄
• MW: 211.21452
• CID: 334862
• PubChem ID: 312932

1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-, 3,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-, 3,4-dimethyl ester
• 2,5-dimethyl-1H-pyrrole-3,4-dicarboxylic acid dimethyl ester
• 2,5-Dimethyl-3,4-dimethoxycarbonyl-pyrrol
• 2,5-dimethylpyrrole-3,4-dicarboxylic acid dimethyl ester
• 2,5-dimethyl-pyrrole-3,4-dicarboxylic acid dimethyl ester
• AC1L7ME6
• dimethyl 2,5-dimethyl-pyrrole-3,4-dicarboxylate
• Dimethyl-2,5-dimethyl-3,4-pyrroldicarboxylat
• NSC225258
• dimethyl 2,5-dimethyl-1H-pyrrole-3,4-dicarboxylate
• NSC-225258
• DTXSID10310324
• 40801-09-0

• Inchi： InChI=1S/C10H13NO4/c1-5-7(9(12)14-3)8(6(2)11-5)10(13)15-4/h11H,1-4H3
• InChI Key： LQWZQGXYZHIWML-UHFFFAOYSA-N
• SMILES： COC(C1=C(C)NC(C)=C1C(OC)=O)=O

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 366.7°Cat760mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.524
• PSA: 68.39